2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile

• IUPAC Name: (E)-2-(2H-tetrazol-5-yl)-3-(2,4,4-trimethylpentan-2-ylamino)prop-2-enenitrile
• InChI: InChI=1S/C12H20N6/c1-11(2,3)8-12(4,5)14-7-9(6-13)10-15-17-18-16-10/h7,14H,8H2,1-5H3,(H,15,16,17,18)/b9-7+
• InChI Key: UNZVGFJHILSFKP-VQHVLOKHSA-N
• Canonical SMILES: CC(C)(C)CC(C)(C)NC=C(C#N)C1=NNN=N1
• Isomeric SMILES: CC(C)(C)CC(C)(C)N/C=C(\C#N)/C1=NNN=N1
• Molecular Formula: C12H20N6
• Molecular Weight: 248.33 g/mol

Description

2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile (TATAB) is an organic compound that has been studied for its potential applications in scientific research. It has been found to exhibit a range of properties that make it useful for a variety of experiments.

Mechanism of Action

2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile has been found to bind to proteins and other molecules through hydrophobic interactions, hydrogen bonds, and electrostatic interactions. It has also been found to form complexes with metal ions, which can be used to study the structure and function of proteins.
Biochemical and Physiological Effects
2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, alter the structure of proteins, and modulate the activity of receptors. It has also been found to have an effect on the transport of ions across membranes, and to modulate the expression of genes.

Advantages and Limitations for Lab Experiments

2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile has several advantages for use in lab experiments. It is relatively inexpensive, easy to synthesize, and has a wide range of applications. However, it is important to note that 2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile can be toxic in high concentrations, and should be handled with caution.

Future Directions

2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile has potential applications in a wide range of fields, including drug development, medical diagnostics, and drug delivery. It could also be used to study the structure and function of proteins, as well as the interactions between proteins and small molecules. Additionally, it has potential applications in the study of enzyme kinetics and drug metabolism, as well as in the study of the transport of ions across membranes. Finally, 2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile could be used to modulate the expression of genes and to study the effects of drugs on the body.

Synthesis Methods

2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile can be synthesized using a two-step procedure. The first step involves the reaction of 2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile with an alkyl halide in the presence of a base. This reaction produces a tertiary amine, which can then be reacted with an alkyl halide in the presence of a base to produce 2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile.

Scientific Research Applications

2-(2H-2,3,4,5-tetraazolyl)-3-((1,1,3,3-tetramethylbutyl)amino)prop-2-enenitrile has been studied for its potential applications in scientific research. It has been found to have a range of properties that make it useful for a variety of experiments, including studies of enzyme kinetics, protein folding, and drug metabolism. It has also been used to study the interactions between proteins and small molecules, as well as the structure and function of proteins.